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Compound of Interest

Compound Name: 4-Fluorobenzenesulfonamide

Cat. No.: B1215347 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 4-
Fluorobenzenesulfonamide

This guide provides comprehensive safety information, handling procedures, and storage

requirements for 4-Fluorobenzenesulfonamide (CAS No: 402-46-0). It is intended for

researchers, scientists, and professionals in drug development and other fields who handle this

compound. 4-Fluorobenzenesulfonamide is a versatile intermediate used in the synthesis of

various biologically active molecules, including antibacterial agents and potential anti-tumor

drugs.[1][2][3]

Physical and Chemical Properties
4-Fluorobenzenesulfonamide is a white to almost white crystalline powder.[1][2] Its physical

and chemical properties are crucial for its application and safe handling.
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Property Value Reference(s)

Molecular Formula C₆H₆FNO₂S [1][2][4]

Molecular Weight 175.18 g/mol [1][2][4]

Appearance
White to almost white

powder/crystal
[1][2][3]

Melting Point 124-127 °C [1][2][4][5]

Boiling Point 307.9 ± 44.0 °C (Predicted) [1][4][5]

Density 1.428 ± 0.06 g/cm³ (Predicted) [1][4][5]

Water Solubility Soluble [1][5][6]

Methanol Solubility Soluble (30 mg/ml) [1]

pKa 10.00 ± 0.10 (Predicted) [1][5]

Flash Point 140 °C [4]

Hazard Identification and Toxicology
Understanding the hazards associated with 4-Fluorobenzenesulfonamide is fundamental to

its safe use. It is classified as an irritant and can be toxic.[5][7]

GHS Hazard Classifications[7][8]

Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin

Skin Irritation (Category 2) H315: Causes skin irritation

Serious Eye Irritation (Category 2) H319: Causes serious eye irritation

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled

Specific Target Organ Toxicity — Single

Exposure (Category 3)
H335: May cause respiratory irritation
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Toxicological Data

Test Route Species Dose Reference(s)

LD50 Intraperitoneal Mouse 562 mg/kg [4]

Safe Handling and Storage
Proper handling and storage are critical to prevent exposure and maintain the integrity of the

compound.

Precautions for Safe Handling
Avoid contact with skin, eyes, and personal clothing.[9]

Wash hands and any exposed skin thoroughly after handling.[9][10][11]

Use only in a well-ventilated area or outdoors, preferably under a chemical fume hood.[9][10]

[12]

Avoid breathing dust, fumes, or spray.[9][10]

Do not eat, drink, or smoke when using this product.[10][11]

Minimize dust generation and accumulation.[9]

Conditions for Safe Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][9][10][13]

Keep away from sources of ignition.[9]

Store locked up.[9][11][13]

Incompatible materials include strong oxidizing agents and strong reducing agents.[6][13]
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Diagram 1: Safe Handling and Storage Workflow
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Diagram 1: Safe Handling and Storage Workflow
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure during handling.

Eye/Face Protection: Wear chemical safety goggles or glasses. A face shield may be

necessary if there is a risk of splashing.[9][10][14]

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., nitrile).

[9][10][13] Long pants and closed-toe shoes are required.[14]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved respirator with appropriate cartridges (e.g., type P2).[8][10]

Diagram 2: PPE Selection for 4-Fluorobenzenesulfonamide
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Diagram 2: PPE Selection for 4-Fluorobenzenesulfonamide

Emergency Procedures
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In the event of an emergency, prompt and correct action is essential.

First-Aid Measures

Exposure Route First-Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

[9][10][13]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Obtain medical

attention.

[9][10][13]

Eye Contact

Immediately flush open eyes

with running water for at least

15 minutes. Remove contact

lenses if present and easy to

do. Obtain medical attention.

[9][10][13]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Obtain

medical aid immediately.

[9][10]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[10][12][13]

Hazardous Combustion Products: Thermal decomposition can release irritating and toxic

gases, including nitrogen oxides (NOx), carbon oxides (CO, CO2), sulfur oxides, and

gaseous hydrogen fluoride (HF).[10][12][13]
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Accidental Release Measures

Personal Precautions: Wear appropriate protective equipment (see Section 4) and keep

unprotected personnel away. Ensure adequate ventilation.[9][13]

Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[9]

Methods for Cleaning Up: For small spills, vacuum, sweep up, or absorb with inert material

and place it into a suitable, labeled disposal container.[9][15] For large spills, stop the flow of

material if safe to do so and dike the spilled material.[15]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling
4-Fluorobenzenesulfonamide

Preparation:

Verify that an appropriate eyewash station and safety shower are accessible.[10][13]

Designate a work area, preferably within a certified chemical fume hood.

Assemble all necessary equipment and reagents.

Don the required PPE: safety goggles, nitrile gloves, and a lab coat.[8]

Execution:

Carefully open the container.

Weigh the required amount of 4-Fluorobenzenesulfonamide on a tared weigh boat.

Minimize the creation of dust.

Transfer the compound to the reaction vessel.

Tightly reseal the source container immediately after use.

Post-Handling:
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Clean the work surface and any contaminated equipment.

Dispose of contaminated disposables (e.g., weigh boats, gloves) in a designated

hazardous waste container.[16]

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.[10]
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Diagram 3: Spill Response Workflow
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Diagram 3: Spill Response Workflow
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Protocol 2: Emergency Protocol for Spills of 4-
Fluorobenzenesulfonamide

Immediate Action:

Alert all personnel in the immediate vicinity of the spill.[17]

If the spill is large, flammable vapors are present, or you feel unwell, evacuate the area

immediately and call for emergency assistance.[17]

Containment (for manageable spills):

Ensure the area is well-ventilated. Turn off any ignition sources.[17]

Don appropriate PPE, including gloves, goggles, and respiratory protection if necessary.[9]

Prevent further spread. For powders, avoid actions that make it airborne. For solutions,

use an inert absorbent material to create a dike around the spill.[9][15]

Cleanup:

Carefully sweep up the solid material and place it in a clearly labeled, sealable container

for hazardous waste.[13]

Wipe the spill area with a damp cloth or absorbent pad, also placing this into the

hazardous waste container.

Clean the surface thoroughly to remove any residual contamination.[15]

Reporting and Restocking:

Report the incident to the laboratory supervisor or safety officer.

Dispose of the hazardous waste according to institutional and local regulations.[16]

Restock the spill kit.[18]

Disposal Considerations
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Chemical waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of down the drain or into the environment.[9][19]

Dispose of contents and the container to an approved waste disposal plant.[9][11][13]

Diagram 4: Waste Disposal Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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